Cas no 1513-29-7 ((4-Chlorophenyl)methanesulfonyl fluoride)

• Product Name: (4-Chlorophenyl)methanesulfonyl fluoride
• CAS No: 1513-29-7
• MF: C₇H₆ClFO₂S
• MW: 208.637743473053
• CID: 2918022
• PubChem ID: 18958404
• Update Time: 2025-10-28

(4-Chlorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)methanesulfonyl fluoride

• Inchi： 1S/C7H6ClFO2S/c8-7-3-1-6(2-4-7)5-12(9,10)11/h1-4H,5H2
• InChI Key： GZLVKJCTDXCXLP-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)S(F)(=O)=O

Computed Properties

• Exact Mass: 207.9761065g/mol
• Monoisotopic Mass: 207.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (4-Chlorophenyl)methanesulfonyl fluoride

Introduction to (4-Chlorophenyl)methanesulfonyl Fluoride (CAS No. 1513-29-7)

(4-Chlorophenyl)methanesulfonyl fluoride (CAS No. 1513-29-7) is a versatile and important compound in the field of organic chemistry and pharmaceutical research. This compound, also known as 4-chlorobenzyl sulfonyl fluoride, is a valuable reagent in synthetic chemistry due to its unique reactivity and functional group. Its applications span from the synthesis of complex organic molecules to the development of novel pharmaceuticals, making it a subject of extensive research and interest.

The chemical structure of (4-Chlorophenyl)methanesulfonyl fluoride consists of a 4-chlorophenyl group attached to a methanesulfonyl fluoride moiety. The presence of the chlorine atom and the sulfonyl fluoride functional group imparts specific properties that make this compound highly reactive and useful in various chemical reactions. The sulfonyl fluoride group is particularly reactive, making it an excellent electrophile for nucleophilic substitution reactions.

In recent years, significant advancements have been made in understanding the reactivity and applications of (4-Chlorophenyl)methanesulfonyl fluoride. One notable area of research involves its use as a protecting group in organic synthesis. The compound can be selectively introduced into complex molecules, protecting sensitive functional groups during subsequent synthetic steps. This property is crucial in the synthesis of natural products and pharmaceutical intermediates, where precise control over functional groups is essential.

Another important application of (4-Chlorophenyl)methanesulfonyl fluoride is in the development of new drugs. The compound can be used to modify the structure of bioactive molecules, enhancing their stability, solubility, or bioavailability. For example, recent studies have explored its use in the synthesis of prodrugs, which are inactive precursors that are converted into active drugs within the body. This approach has shown promise in improving the therapeutic efficacy and reducing side effects of various medications.

The reactivity of (4-Chlorophenyl)methanesulfonyl fluoride has also been harnessed in the development of new catalysts and reagents for organic synthesis. Researchers have reported its use in palladium-catalyzed cross-coupling reactions, where it serves as an efficient leaving group, facilitating the formation of carbon-carbon bonds. This application has broad implications for the synthesis of complex organic molecules, including those with potential pharmaceutical applications.

Furthermore, (4-Chlorophenyl)methanesulfonyl fluoride has been studied for its potential in materials science. Its unique properties make it suitable for use in the preparation of functional polymers and coatings. For instance, it can be incorporated into polymer chains to impart specific functionalities such as hydrophobicity or improved mechanical strength. These materials have found applications in various industries, including electronics, automotive, and biomedical devices.

In conclusion, (4-Chlorophenyl)methanesulfonyl fluoride (CAS No. 1513-29-7) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working on the development of new compounds and materials. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its importance in these fields.